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Compound of Interest

Compound Name: (S)-ADB-BINACA-d5

CAS No.: 1185282-27-2

Cat. No.: B15559417

Get Quote

The proper disposal of (S)-ADB-BINACA-d5, a deuterated synthetic cannabinoid used as an

analytical reference standard, is governed by stringent regulations for both controlled

substances and hazardous chemical waste. As this compound is intended for research and

forensic applications, all disposal procedures must prioritize safety, environmental protection,

and regulatory compliance. Researchers must adhere to federal, state, and local laws, and

consult with their institution's Environmental Health & Safety (EHS) office before proceeding.

(S)-ADB-BINACA-d5 and its parent compound, ADB-BINACA, are potent synthetic

cannabinoids.[1] Synthetic cannabinoids as a class are typically classified as Schedule I

substances under the U.S. Controlled Substances Act, indicating a high potential for abuse and

no currently accepted medical use.[2][3] Therefore, disposal must comply with regulations set

forth by the Drug Enforcement Administration (DEA) as well as hazardous waste regulations

from the Environmental Protection Agency (EPA).[4][5]

Regulatory and Safety Data Summary
All disposal actions must be documented and executed in accordance with institutional, local,

and federal guidelines. The following tables summarize key data and regulatory requirements.
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Physical / Chemical Properties (for ADB-
BINACA)

Value[6][7]

Molecular Formula C₂₁H₁₉D₅N₄O₂

Formula Weight 369.5 g/mol

Appearance Crystalline Solid

Solubility in DMF 10 mg/ml

Solubility in DMSO 5 mg/ml

Solubility in DMF:PBS (pH 7.2) (1:3) 0.25 mg/ml

Regulatory Compliance Requirements

Governing Agencies

U.S. Drug Enforcement Administration (DEA),

Environmental Protection Agency (EPA), State

and Local Authorities.

Substance Classification
Schedule I Controlled Substance (by analogue

or class), Hazardous Chemical Waste.[2][8]

Primary Disposal Method
Transfer to a DEA-registered Reverse

Distributor.[4][9][10]

Required DEA Forms

DEA Form 222 (for transfer of Schedule I

substances), DEA Form 41 (for on-site

destruction).[4][9][10]

Record Keeping
All disposal records must be maintained for a

minimum of two years.[9][10]

Detailed Disposal Protocol
This protocol provides a step-by-step methodology for the safe and compliant disposal of (S)-
ADB-BINACA-d5.

Personnel Safety: Before handling the material, personnel must wear appropriate Personal

Protective Equipment (PPE), including safety goggles, nitrile gloves, and a lab coat. All
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handling of the solid material or its solutions should be performed inside a certified chemical

fume hood to prevent inhalation.[11]

Step 1: Initial Assessment and Consultation
Quantify Waste: Determine the total amount of (S)-ADB-BINACA-d5 requiring disposal.

Consult EHS: Contact your institution's Environmental Health & Safety (EHS) office. They will

provide specific guidance based on institutional policies and local regulations.[10][12] The

EHS office is the primary coordinator for hazardous waste disposal.

Verify DEA Registration: Ensure the Principal Investigator responsible for the material holds

a current DEA registration for Schedule I controlled substances.[5]

Step 2: Waste Segregation and Containment
Segregate Waste: Do not mix (S)-ADB-BINACA-d5 waste with other chemical waste

streams unless explicitly permitted by your EHS office.[8] It must be managed as both a

controlled substance and a hazardous chemical.

Use Appropriate Containers:

Solid Waste: Place pure (S)-ADB-BINACA-d5, contaminated weigh boats, and

contaminated consumables (e.g., pipette tips, wipes) into a designated, sealable, and

chemically compatible hazardous waste container.[13]

Liquid Waste: Collect solutions containing (S)-ADB-BINACA-d5 in a sealable, leak-proof

hazardous waste container (e.g., a properly rated plastic or glass bottle).

Empty Product Vials: Empty vials that once contained the neat material are not considered

empty until properly decontaminated. They must be triple-rinsed with a suitable solvent

(e.g., methanol or acetone).[8][14] This rinsate must be collected and disposed of as

hazardous liquid waste.[8][10]

Step 3: Labeling and Documentation
Label Waste Container: Affix a "Hazardous Waste" label to the container.[8] The label must

include:
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The words "Hazardous Waste."

The full chemical name: "(S)-ADB-BINACA-d5." Do not use abbreviations.[8]

The accumulation start date.

The specific hazards (e.g., "Toxic").

Maintain Controlled Substance Log: Document the removal of the material from inventory in

the laboratory's controlled substance usage log. This record must be precise and account for

all material being disposed of.

Step 4: Arranging Disposal via Reverse Distributor
Contact DEA/EHS: The DEA registrant or their authorized agent must coordinate the

disposal. The preferred and most common method is transferring the material to a DEA-

registered reverse distributor.[9][10] Your EHS office or local DEA Diversion Field Office can

provide a list of authorized reverse distributors.[9][10]

Prepare for Transfer: The reverse distributor will provide specific instructions for packaging

and preparing the material for transport.

Complete DEA Form 222: The transfer of a Schedule I substance to the reverse distributor

must be documented using a DEA Form 222.[10]

Retain Records: The registrant must keep a copy of the completed DEA Form 222 and all

other disposal records for a minimum of two years.[9]

Step 5: On-Site Destruction (Alternative, Less Common
Method)
On-site destruction is a less common alternative that requires direct DEA approval and

adherence to strict protocols.

Obtain Approval: The registrant must contact the local DEA Diversion Field Office for

permission and instructions.[9]
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Render Non-Retrievable: The destruction method must render the controlled substance to a

non-retrievable state, meaning it cannot be transformed back into a usable substance.[4]

This typically involves incineration or chemical digestion. Do not simply dissolve the material

or mix it with another substance.

Document on DEA Form 41: The destruction must be documented on a "Registrants Record

of Controlled Substances Destroyed" (DEA Form 41).[4]

Witnesses Required: The destruction process must be witnessed by at least two authorized

employees of the registrant, who must both sign the DEA Form 41.[4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of (S)-ADB-BINACA-d5.
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Start: Material Identified
((S)-ADB-BINACA-d5 for Disposal)

Step 1: Consult Institutional EHS
& Review DEA Registration

Step 2: Segregate Waste
(Controlled Substance & Hazardous Chemical)

Step 3: Package & Decontaminate
(Sealable containers, Triple-rinse vials)

Warning: Do Not Dispose in
Regular Trash or Sewer

Step 4: Label Container Clearly
('Hazardous Waste', Full Chemical Name)

Step 5: Arrange Disposal via
DEA-Registered Reverse Distributor

Step 6: Document Transfer
(Complete DEA Form 222, Update Logs)

End: Maintain Disposal Records
(Minimum 2 Years)

Click to download full resolution via product page

Caption: Workflow for the compliant disposal of (S)-ADB-BINACA-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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